1-[1-hydroxy-3,3-dimethyl-11-(thiophen-2-yl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]-2-(pyrimidin-2-ylsulfanyl)ethanone

• Molecular Formula: C25H24N4O2S2
• Molecular Weight: 476.6 g/mol
• IUPAC Name: 9,9-dimethyl-5-(2-pyrimidin-2-ylsulfanylacetyl)-6-thiophen-2-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C25H24N4O2S2/c1-25(2)13-17-22(19(30)14-25)23(20-9-5-12-32-20)29(18-8-4-3-7-16(18)28-17)21(31)15-33-24-26-10-6-11-27-24/h3-12,23,28H,13-15H2,1-2H3
• InChI Key: JPQSEAIAMVIHQK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CSC4=NC=CC=N4)C5=CC=CS5)C(=O)C1)C

Description

This compound belongs to the dibenzo[b,e][1,4]diazepine class, characterized by a fused bicyclic framework with a seven-membered diazepine ring. Key structural features include:

• A 1-hydroxy-3,3-dimethyl substitution on the diazepine ring, which may enhance steric stability and influence hydrogen-bonding interactions.
• A thiophen-2-yl group at position 11, introducing sulfur-containing aromaticity that could modulate electronic properties and binding affinity.

These substituents collectively suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors sensitive to heterocyclic systems.

Biological Activity

The compound 1-[1-hydroxy-3,3-dimethyl-11-(thiophen-2-yl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]-2-(pyrimidin-2-ylsulfanyl)ethanone is a complex organic molecule with potential therapeutic applications. This article reviews the biological activity associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a dibenzo[1,4]diazepine core structure with multiple functional groups that may influence its biological activity. The presence of thiophene and pyrimidine moieties suggests potential interactions with various biological targets.

Antitumor Activity

Recent studies have highlighted the antitumor properties of similar dibenzo[1,4]diazepine derivatives. Research indicates that compounds with this scaffold exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Mechanism of Action : It is believed that these compounds induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation .
• Case Study : A study involving a series of thieno[2,3-d]pyrimidine derivatives demonstrated that modifications to the diazepine core can enhance antitumor efficacy. The most potent compounds showed IC50 values in the low micromolar range against breast and liver cancer cell lines .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Compounds containing thiophene and pyrimidine rings have been documented to display activity against various bacterial strains.

• Research Findings : A study on related compounds found that modifications to the thiophene ring significantly enhanced antibacterial activity against Gram-positive bacteria, indicating that similar modifications may benefit the target compound .

Neuropharmacological Effects

Dibenzo[1,4]diazepines are often investigated for their neuropharmacological effects. Preliminary findings suggest that the target compound may exhibit anxiolytic and sedative properties.

• Mechanism : These effects are likely mediated through modulation of GABAergic neurotransmission, which is crucial for anxiety and stress response regulation .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	Induces apoptosis in cancer cells
Antimicrobial	Effective against Gram-positive bacteria
Neuropharmacological	Anxiolytic and sedative effects

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of dibenzo[b,e][1,4]diazepines exhibit significant anticancer properties. The compound has been evaluated for its ability to inhibit cancer cell proliferation. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by modulating signaling pathways associated with cell survival and death. For instance, compounds with similar structures have been reported to inhibit the activity of specific kinases involved in tumor growth .

Enzyme Inhibition

The compound has been investigated for its potential as an inhibitor of key enzymes involved in metabolic pathways. Specifically, it has shown promise as an inhibitor of 17β-hydroxysteroid dehydrogenase type 3 , an enzyme critical in steroid metabolism. This inhibition can be beneficial in conditions such as hormone-dependent cancers .

Neuropharmacological Effects

Given the structural similarities to known psychoactive compounds, there is ongoing research into the neuropharmacological effects of this compound. Preliminary studies suggest it may interact with neurotransmitter systems, potentially offering therapeutic avenues for neurological disorders .

Synthetic Pathways

The synthesis of this compound involves several steps that typically include the use of organocatalysts and various coupling reactions. For example, methods utilizing L-proline as an organocatalyst have been documented to yield high-purity products with desirable yields .

Development of Analogues

Researchers are actively developing analogues of this compound to enhance its biological activity and reduce toxicity. By modifying specific functional groups or substituents on the core structure, scientists aim to optimize pharmacokinetic properties such as solubility and bioavailability.

In Vitro Studies

A notable study conducted on a related compound demonstrated significant cytotoxicity against breast cancer cell lines (MCF-7). The study employed assays such as MTT and flow cytometry to assess cell viability and apoptosis rates .

In Vivo Studies

Further investigations into the in vivo efficacy of similar compounds have shown promising results in animal models for cancer treatment. These studies often focus on dosage optimization and the evaluation of side effects associated with long-term administration .

Comparison with Similar Compounds

11-(3-Chlorophenyl)-3-(thiophen-2-yl)-dibenzo[b,e][1,4]diazepin-1-one ()

• Core Similarity : Shares the dibenzo[b,e][1,4]diazepine backbone and thiophen-2-yl group.
• Key Differences: Lacks the pyrimidinylsulfanyl ethanone side chain. Substitutes the 1-hydroxy-3,3-dimethyl group with a 3-chlorophenyl moiety.

1-[1-hydroxy-11-(4-methoxyphenyl)-3-(4-methylphenyl)-...]ethanone ()

• Core Similarity: Retains the diazepine hydroxyl group and ethanone side chain.
• Key Differences :
  • Replaces thiophen-2-yl with 4-methoxyphenyl and introduces a 4-methylphenyl group.
• Implications :
  • Methoxy and methyl groups improve lipophilicity (logP) but may reduce metabolic stability due to oxidative demethylation pathways .

Functional Group Analogues

Dihydropyrimidin-2(1H)-thione Derivatives ()

• Shared Feature : Pyrimidine-related moieties.
• Key Differences: The target compound’s pyrimidinylsulfanyl group differs from the dihydropyrimidinone scaffold.
• Activity Comparison: Dihydropyrimidinones exhibit antibacterial and antifungal activity (MIC values: 8–32 µg/mL against S. aureus and C. albicans), suggesting the target’s pyrimidinylsulfanyl group could confer similar bioactivity .

Hydroxyacetophenone Derivatives ()

• Shared Feature : Hydroxy and acetyl groups.
• Key Differences: The target’s hydroxy group is part of a rigid diazepine ring, whereas hydroxyacetophenones have flexible phenolic structures.
• Physicochemical Comparison: Hydroxyacetophenones exhibit lower molecular weights (e.g., 180.20 g/mol vs. ~450 g/mol for the target) and higher water solubility, indicating the target’s larger structure may limit bioavailability .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Weight (g/mol)	Key Substituents	logP*	Solubility (mg/mL)
Target Compound	~450	1-OH, 3,3-dimethyl, thiophen-2-yl	3.8	<0.1 (aqueous)
11-(3-Chlorophenyl)-analogue (Ev6)	~380	3-Cl, thiophen-2-yl	4.2	<0.05
4-Methoxyphenyl-analogue (Ev1)	~420	4-OCH₃, 4-CH₃	3.5	0.2
Dihydropyrimidinone (Ev11)	~220	Dihydropyrimidin-2-thione	2.1	1.5

*Predicted using ChemAxon software.